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Introduction & Scientific Rationale
2-Bromo-2-nitroadamantane (CAS: 40854-02-2) is a sterically demanding gem-

bromonitroalkane that has emerged as a highly valuable reagent in modern synthetic organic

chemistry, particularly within the realm of visible-light photoredox catalysis[1][2]. Structurally,

the molecule features a rigid, bulky tricyclic adamantyl cage that imparts unique steric and

electronic properties[3].

In photoredox coupling reactions, 2-bromo-2-nitroadamantane serves as a robust precursor

for the generation of tertiary α -nitroalkyl radicals[2]. The causality behind its effectiveness lies

in the electron-withdrawing nature of the nitro group, which significantly lowers the reduction

potential of the adjacent C–Br bond. Under visible light irradiation, a suitable photocatalyst

(such as fac-Ir(ppy)3) in its excited state can undergo a Single Electron Transfer (SET) to the

bromonitroalkane, triggering the cleavage of the C–Br bond and releasing a bromide anion[4]

[5]. The resulting adamantyl-stabilized α -nitroalkyl radical is sterically shielded, which
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suppresses unwanted radical-radical homocoupling (dimerization) and favors productive

intermolecular cross-coupling with radical acceptors like silyl enol ethers[6].

This application note details the validated reaction conditions and step-by-step protocols for the

synthesis of β -nitro ketones via the photocatalytic coupling of 2-bromo-2-nitroadamantane
with silyl enol ethers, a methodology that provides access to highly congested β -tertiary

carbon centers[2][6].

Physicochemical Properties & Reaction
Optimization
To ensure reproducibility and guide experimental design, the fundamental properties of 2-
bromo-2-nitroadamantane and the optimized parameters for its photocatalytic activation are

summarized below.

Table 1: Physicochemical Properties of 2-Bromo-2-
nitroadamantane

Property Value / Description

CAS Registry Number 40854-02-2[1]

Chemical Formula C10H14BrNO2[3]

Molecular Weight 260.13 g/mol [1]

Appearance Colorless to light yellow crystalline solid[1]

Melting Point 190–191 °C[1]

C–Br Bond Length
1.979 Å (Longer than typical paraffinic

monobromides, facilitating SET)[3]

Table 2: Optimization of Photoredox Coupling
Conditions
Data derived from the coupling of gem-bromonitroalkanes with silyl enol ethers[4].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.rsc.org/suppdata/d1/cc/d1cc06529g/d1cc06529g1.pdf
https://www.benchchem.com/product/b2630894/docs?utm_src=pdf-body#comprehensive-application-note-photocatalytic-coupling-reactions-of-2-bromo-2-nitroadamantane
https://www.researchgate.net/publication/357728382_Synthesis_of_b-Nitro_Ketone_from_Geminal_Bromonitroalkane_and_Silyl_Enol_Ether_by_Visible_Light_Photoredox_Catalysis
https://www.rsc.org/suppdata/d1/cc/d1cc06529g/d1cc06529g1.pdf
https://www.benchchem.com/product/b2630894/docs?utm_src=pdf-body#comprehensive-application-note-photocatalytic-coupling-reactions-of-2-bromo-2-nitroadamantane
https://www.benchchem.com/product/b2630894/docs?utm_src=pdf-body#comprehensive-application-note-photocatalytic-coupling-reactions-of-2-bromo-2-nitroadamantane
https://www.benchchem.com/product/b2630894/docs?utm_src=pdf-body#comprehensive-application-note-photocatalytic-coupling-reactions-of-2-bromo-2-nitroadamantane
https://www.benchchem.com/product/b2630894/docs?utm_src=pdf-body#comprehensive-application-note-photocatalytic-coupling-reactions-of-2-bromo-2-nitroadamantane
http://chemistry-chemists.com/chemister/Spravochniki/dictionary-of-organic-compounds-suppl08-1990.pdf
https://journals.iucr.org/paper?S0108270183009713
http://chemistry-chemists.com/chemister/Spravochniki/dictionary-of-organic-compounds-suppl08-1990.pdf
http://chemistry-chemists.com/chemister/Spravochniki/dictionary-of-organic-compounds-suppl08-1990.pdf
http://chemistry-chemists.com/chemister/Spravochniki/dictionary-of-organic-compounds-suppl08-1990.pdf
https://journals.iucr.org/paper?S0108270183009713
https://www.rsc.org/suppdata/d1/cc/d1cc06529g/d1cc06529g1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2630894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photocatalyst (1-2
mol%)

Light Source Yield (%)
Mechanistic
Observation

fac-Ir(ppy)3
15 W Blue LED ( λ =

456 nm)
98%

Optimal SET

reduction potential for

C–Br cleavage.

Ir(ppy)2(dtbbpy)PF6
15 W Blue LED ( λ =

456 nm)
71%

Insufficient reducing

power in the excited

state.

[Ru(bpy)3]Cl2
15 W Blue LED ( λ =

456 nm)
Trace

Fails to overcome the

thermodynamic barrier

for C–Br reduction.

Mechanistic Pathway
The reaction operates via a radical-polar crossover or a pure radical addition mechanism driven

by visible light[6][7]. The ground-state photocatalyst (fac-Ir(ppy)3) absorbs blue light to reach a

long-lived excited state. This excited species donates an electron to 2-bromo-2-
nitroadamantane. Following mesolytic cleavage of the C–Br bond, the bulky α -nitroalkyl

radical adds across the π -bond of the silyl enol ether. Subsequent single-electron oxidation of

the resulting α -silyl radical intermediate by the oxidized photocatalyst (regenerating the

ground-state catalyst) and concurrent desilylation yields the final β -nitro ketone[5][6].

fac-Ir(ppy)3
(Ground State)

*fac-Ir(ppy)3
(Excited State)

 Blue LED (456 nm)
Visible Light

α-Nitroalkyl Radical
(Adamantyl Core)

 SET to Substrate
(-Br⁻)

Radical Addition to
Silyl Enol Ether

 C-C Bond Formation

 SET (Regeneration) β-Nitro Ketone
Product

 Oxidation &
Desilylation

Click to download full resolution via product page

Caption: Photoredox catalytic cycle for the coupling of 2-bromo-2-nitroadamantane.

Experimental Protocols
The following protocols outline a self-validating system for the synthesis of β -nitro ketones.

The workflow is divided into substrate preparation and the main photoredox catalytic
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coupling[6].

Protocol A: Preparation of the Silyl Enol Ether
Causality Check: The use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a non-nucleophilic

base prevents the acidic hydrolysis of the highly sensitive silyl enol ether product during

formation[6].

Setup: Flame-dry a 50 mL round-bottom flask and purge with N2.

Reagent Addition: Add the starting ketone (5.0 mmol), chlorotrimethylsilane (TMSCl) (0.8 mL,

6.0 mmol), and DBU (1.0 mL, 7.0 mmol) into anhydrous dichloromethane (5.0 mL)[6].

Reaction: Stir the mixture vigorously at room temperature (25 °C) for 12 hours under an N2

atmosphere[6].

Workup: Dilute the reaction mixture with cold pentane (10.0 mL). Wash the organic layer

successively with saturated aqueous NaHCO3 (to neutralize residual acid/base) and

brine[6].

Isolation: Dry the organic layer over anhydrous Na2SO4. Evaporate the solvent under

reduced pressure. Apply a high vacuum briefly to remove volatile impurities.

Validation: Verify the purity of the crude trimethylsilyl enol ether via 1H NMR prior to the

coupling step. It should be used immediately or stored at -20 °C[6].

Protocol B: Photocatalytic Coupling with 2-Bromo-2-
nitroadamantane
Causality Check: Degassing the solvent is critical. Dissolved oxygen acts as a triplet quencher

for the excited state of fac-Ir(ppy)3 and can also trap the α -nitroalkyl radical, leading to

unwanted oxidation byproducts[8].

Reaction Assembly: In a 10 mL oven-dried Schlenk tube equipped with a magnetic stir bar,

add 2-bromo-2-nitroadamantane (1.0 mmol), the prepared silyl enol ether (1.5 mmol), and

the photocatalyst fac-Ir(ppy)3 (1–2 mol%)[4][6].
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Solvent Addition: Add 5.0 mL of anhydrous, degassed dichloromethane (DCM) or acetonitrile

(MeCN) under a stream of N2[6].

Degassing: Seal the Schlenk tube and perform three cycles of freeze-pump-thaw to

rigorously exclude oxygen. Alternatively, sparge the solution with N2 for 15–20 minutes.

Irradiation: Place the Schlenk tube inside a blue LED photoreactor (15 W, λ = 456 nm).

Ensure the reaction temperature is maintained at approximately 25 °C using a cooling fan to

prevent thermal degradation of the radical intermediates[4][9].

Monitoring: Stir the mixture under irradiation for 12–24 hours. Monitor the consumption of 2-
bromo-2-nitroadamantane via Thin-Layer Chromatography (TLC) using UV visualization

(254 nm)[6].

Quenching & Extraction: Once complete, quench the reaction by adding ice-water (10 mL).

Extract the aqueous layer with cold pentane or DCM (3 × 15 mL)[6].

Purification: Dry the combined organic layers over Na2SO4, concentrate under vacuum, and

purify the residue via flash column chromatography on silica gel (typically using a

hexanes/ethyl acetate gradient) to yield the pure β -nitro ketone[6].
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1. Substrate Preparation
(Synthesize & Verify Silyl Enol Ether)

2. Reaction Setup
(Mix Reagents & fac-Ir(ppy)3 in Schlenk Tube)

3. Rigorous Degassing
(Freeze-Pump-Thaw x3 or N2 Sparging)

4. Photoredox Catalysis
(15W Blue LED, 25°C, 12-24h)

5. Quenching & Extraction
(Ice-water, Pentane/DCM)

6. Purification
(Flash Column Chromatography)
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Caption: Step-by-step experimental workflow for the photocatalytic coupling reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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